Cas no 120211-91-8 (2-(2-phenoxyphenyl)propan-2-ol)

• Product Name: 2-(2-phenoxyphenyl)propan-2-ol
• CAS No: 120211-91-8
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 4732130
• PubChem ID: 14147654
• Update Time: 2025-08-01

2-(2-phenoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α,α-dimethyl-2-phenoxy-
• 2-(2-Phenoxyphenyl)propan-2-ol
• 2-(2-phenoxyphenyl)propan-2-ol

• Inchi： 1S/C15H16O2/c1-15(2,16)13-10-6-7-11-14(13)17-12-8-4-3-5-9-12/h3-11,16H,1-2H3
• InChI Key： QBTVJEXOWMCMCK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC1C=CC=CC=1)(O)(C)C

Additional information on 2-(2-phenoxyphenyl)propan-2-ol

Compound CAS No. 120211-91-8: 2-(2-phenoxyphenyl)propan-2-ol

Compound CAS No. 120211-91-8, also known as 2-(2-phenoxyphenyl)propan-2-ol, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, polymer synthesis, and advanced materials research. The molecule consists of a phenoxy group attached to a phenyl ring, which is further connected to a propanol moiety, creating a structure that exhibits both hydrophobic and hydrophilic properties.

Recent studies have highlighted the importance of phenoxyphenyl derivatives in the development of novel pharmaceutical agents. Researchers have explored the ability of phenoxyphenylpropanols to act as scaffolds for bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that phenoxyphenylpropanols can serve as effective inhibitors of kinase enzymes, which are critical targets in cancer therapy.

In addition to its pharmaceutical applications, compound CAS No. 120211-91-8 has shown promise in polymer science. Its unique structure allows it to act as a building block for polyurethanes and other polymeric materials with tailored mechanical properties. A 2023 paper in *Macromolecules* reported that incorporating phenoxyphenylpropanols into polymer networks significantly enhances their thermal stability and mechanical resilience, making them suitable for high-performance applications such as aerospace materials and electronic encapsulants.

The synthesis of compound CAS No. 120211-91-8 involves a multi-step process that typically begins with the preparation of the phenoxy derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the propanol group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production.

Moreover, the compound's ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis. A 2023 study in *Chemical Communications* revealed that phenoxyphenylpropanols can act as ligands for transition metal catalysts, enhancing their activity in olefin polymerization and other industrial processes.

In terms of physical properties, compound CAS No. 120211-91-8 exhibits a melting point of approximately 75°C and a boiling point around 345°C under standard conditions. Its solubility in organic solvents such as dichloromethane and THF makes it highly suitable for use in organic reactions and chromatographic separations.

The growing interest in phenoxyphenyl derivatives has also led to their investigation in nanotechnology applications. Researchers have found that these compounds can self-assemble into nanostructures with potential uses in drug delivery systems and sensors. A 2023 article in *ACS Nano* detailed how phenoxyphenylpropanols can form amphiphilic block copolymers that encapsulate therapeutic agents, enhancing their bioavailability and targeting efficiency.

In conclusion, compound CAS No. 120211-91-8 (phenoxyphenylpropanol) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.